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Cat. No.: B8646652

Get Quote

The indole nucleus is a cornerstone of medicinal chemistry, forming the structural basis for a

vast array of natural products, pharmaceuticals, and bioactive molecules.[1][2] Its unique

electronic properties and ability to participate in various biological interactions have led to the

development of drugs for a wide range of therapeutic areas, including oncology, neurology, and

infectious diseases.[1][2][3] The strategic functionalization of the indole ring is a key aspect of

drug design, allowing for the fine-tuning of a compound's pharmacological profile.

Substitution at the C5 position of the benzene portion of the indole ring is of particular interest.

This position is electronically distinct and provides a vector for modifying lipophilicity, metabolic

stability, and receptor binding interactions without sterically encumbering the more reactive

pyrrole ring. The introduction of a long-chain alkyl group, such as an octyl chain, at the C5

position dramatically increases the molecule's lipophilicity. This guide provides a

comprehensive overview of the chemical properties of 5-octyl-1H-indole, offering insights into

its synthesis, reactivity, and characterization, which are critical for its application in modern drug

discovery.
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The introduction of an octyl group at the C5 position significantly influences the physical

properties of the indole scaffold, primarily by increasing its molecular weight and lipophilicity.

These properties are crucial for predicting the compound's behavior in biological systems,

including membrane permeability and protein binding.

Property Value Source

Molecular Formula C₁₆H₂₃N Calculated

Molecular Weight 229.36 g/mol Calculated

Appearance

Expected to be a colorless to

pale yellow oil or low-melting

solid at room temperature.

Inferred from indole[4]

Solubility

Expected to be soluble in

common organic solvents like

ethanol, ether, and chloroform;

insoluble in water.

Inferred from indole[4]

Predicted LogP ~5.8 Based on similar structures[5]

Synthesis of 5-Octyl-1H-indole: A Strategic
Approach
While multiple named reactions can be employed for indole synthesis, the Fischer indole

synthesis is a robust and widely used method for preparing indoles from (4-

octylphenyl)hydrazine and a suitable carbonyl compound. The causality behind this choice lies

in the commercial availability of the starting materials and the reaction's tolerance for a variety

of functional groups.

A plausible and efficient synthetic pathway initiates with the Friedel-Crafts acylation of benzene

with octanoyl chloride to yield octanophenone. This is followed by a Wolff-Kishner reduction to

form octylbenzene. Nitration and subsequent reduction afford 4-octylaniline, which is then

converted to the corresponding hydrazine. The final cyclization step with a pyruvate derivative,

followed by hydrolysis and decarboxylation, yields the target 5-octyl-1H-indole.
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Synthesis of 5-Octyl-1H-indole
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2. Heat (Decarboxylation)
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Caption: Proposed synthetic workflow for 5-octyl-1H-indole via Fischer Indole Synthesis.
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Experimental Protocol: Fischer Indole Synthesis
This protocol is a representative, self-validating system. Each step includes purification and

characterization to ensure the integrity of the intermediate before proceeding, which is a

cornerstone of trustworthy synthetic chemistry.

Synthesis of (4-Octylphenyl)hydrazine (F):

To a solution of 4-octylaniline (E) in concentrated HCl, add a solution of NaNO₂ dropwise

at 0°C.

Stir the resulting diazonium salt solution for 30 minutes.

Add a solution of SnCl₂ in concentrated HCl dropwise at 0°C.

Stir for 3 hours, allowing the reaction to warm to room temperature.

Collect the precipitate by filtration, wash with water, and dry to yield the hydrazine

hydrochloride salt.

Neutralize with a base (e.g., NaOH) and extract with ether to obtain the free hydrazine (F).

Validate structure using ¹H NMR.

Synthesis of 5-Octyl-1H-indole (H):

Combine (4-octylphenyl)hydrazine (F) and ethyl pyruvate in ethanol with a catalytic

amount of sulfuric acid.

Heat the mixture at reflux and monitor the reaction by TLC until the starting material is

consumed.

Cool the reaction mixture and remove the solvent under reduced pressure.

The resulting crude indole ester (G) is then subjected to hydrolysis with aqueous NaOH.

Acidify the mixture and heat to induce decarboxylation.
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Extract the final product (H) with ethyl acetate, wash with brine, and dry over anhydrous

Na₂SO₄.[6]

Purify by silica gel column chromatography to afford pure 5-octyl-1H-indole.

Spectroscopic Characterization
The structural elucidation of 5-octyl-1H-indole relies on a combination of spectroscopic

techniques. The data presented below are predicted based on established values for the indole

scaffold and the known effects of alkyl substituents.[7]

Spectroscopy Expected Observations

¹H NMR * Indole NH: Broad singlet, ~8.0-8.2 ppm.

Aromatic Protons: Signals between ~7.0-7.6 ppm. The H4 proton will likely be a singlet or

narrow doublet around 7.5 ppm. H6 and H7 will be doublets.

Pyrrole Protons: Signals at ~6.5 ppm (H3) and ~7.2 ppm (H2).

Octyl Chain: A triplet for the benzylic CH₂ around 2.6 ppm, a complex multiplet for the

internal (CH₂)₆ between 1.2-1.6 ppm, and a triplet for the terminal CH₃ around 0.9 ppm. | |

¹³C NMR | * Indole Carbons: Aromatic carbons in the range of ~110-140 ppm. C3 is expected

around 102 ppm, and C2 around 124 ppm.

Octyl Chain: Aliphatic carbons in the range of ~14-36 ppm. | | IR Spectroscopy | * N-H

Stretch: A sharp peak around 3400 cm⁻¹.

C-H Stretch (Aromatic): Peaks just above 3000 cm⁻¹.

C-H Stretch (Aliphatic): Strong peaks just below 3000 cm⁻¹.

C=C Stretch (Aromatic): Peaks in the 1450-1600 cm⁻¹ region. | | Mass Spectrometry

(HRMS) | * [M+H]⁺: Calculated for C₁₆H₂₄N⁺: 230.1903. The experimentally determined

value should be in close agreement. |

Chemical Reactivity
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The chemical behavior of 5-octyl-1H-indole is governed by the electron-rich nature of the

indole ring, further enhanced by the electron-donating nature of the C5-octyl group.

Reactivity of 5-Octyl-1H-indole

5-Octyl-1H-indole

Electrophilic Substitution
(Vilsmeier-Haack, Mannich, etc.)

E+ (electrophile)
Predominantly at C3

N-H Alkylation/Acylation

Base, R-X or Acyl-X
At N1

Metalation

Strong Base (e.g., BuLi)
At N1, then C2

Click to download full resolution via product page

Caption: Key reaction pathways for the 5-octyl-1H-indole scaffold.

Electrophilic Aromatic Substitution: The indole nucleus is highly susceptible to electrophilic

attack. The position of highest electron density is C3, making it the primary site for reactions

like the Vilsmeier-Haack formylation, Mannich reaction, and Friedel-Crafts acylation. The C5-

octyl group, being an electron-donating group, further activates the ring towards these

substitutions compared to unsubstituted indole.

N-H Reactivity: The nitrogen atom of the indole ring is weakly acidic and can be

deprotonated by a suitable base. The resulting indolyl anion is a potent nucleophile, readily

undergoing N-alkylation or N-acylation.[8] This provides a convenient handle for further

structural modification. The choice of base is critical; strong bases like NaH or K₂CO₃ are

commonly employed.[8][9]

Metalation: Treatment with strong organolithium bases (e.g., n-BuLi) typically results in

deprotonation at the N1 position. A second equivalent of the base can lead to lithiation at the

C2 position, creating a dianion that can be trapped with various electrophiles.
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Applications in Drug Development and Medicinal
Chemistry
The indole scaffold is a "privileged structure" in medicinal chemistry, and its derivatives have

shown a remarkable breadth of biological activities.[1][8][10] The introduction of a C5-octyl

group primarily serves to increase lipophilicity, which can enhance a molecule's ability to cross

cell membranes and interact with hydrophobic pockets in target proteins.

Anticancer Agents: Many indole derivatives exhibit potent anticancer activity by targeting

various enzymes and receptors involved in cancer cell proliferation.[10] The increased

lipophilicity of 5-octyl-1H-indole could be leveraged to improve the cell permeability and

efficacy of novel anticancer compounds.

Antimicrobial and Antifungal Agents: Substituted indoles have been identified as promising

leads for new antimicrobial and antifungal drugs.[8][9] The hydrophobic octyl chain could

enhance interactions with microbial cell membranes, potentially leading to improved activity.

Neurological Applications: The indole core is central to the structure of neurotransmitters like

serotonin. Consequently, indole derivatives are frequently explored as ligands for various

serotonin receptors (e.g., 5-HT₆, 5-HT₇), with applications in treating depression, anxiety,

and other CNS disorders.[9] The lipophilicity imparted by the octyl group is often beneficial

for brain penetration.

Conclusion
5-Octyl-1H-indole is a valuable chemical entity that combines the rich chemical reactivity and

biological relevance of the indole scaffold with the lipophilic properties conferred by a long alkyl

chain. Understanding its synthesis, characterization, and reactivity is fundamental for its

effective utilization in research and development. This guide provides the foundational

knowledge and practical insights necessary for scientists to explore the potential of this and

related C5-alkylated indoles in the pursuit of novel therapeutics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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